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Compound of Interest

Compound Name: 3-Chloro-2-methyiphenol

Cat. No.: B1584042

For laboratory personnel, adherence to strict safety protocols is paramount when handling 3-
Chloro-2-methylphenol. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the well-being of researchers
and the integrity of their work.

3-Chloro-2-methylphenol is a solid chemical that is harmful if swallowed or in contact with
skin, causes serious eye damage, skin irritation, and may cause respiratory irritation.[1] It is
also toxic to aquatic life with long-lasting effects.[2][3] Understanding and implementing proper
handling procedures is crucial to mitigate these risks.

Hazard Identification and Classification

A clear understanding of the hazards associated with 3-Chloro-2-methylphenol is the first
step in safe handling. The following table summarizes its classification and hazard statements
according to the Globally Harmonized System (GHS).
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Classification

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[1][2][3]

Acute Toxicity, Dermal (Category 4)

H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Category 1)

H318: Causes serious eye damage[1]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[2][3]

Specific Target Organ Toxicity - Single Exposure
(Respiratory Tract Irritation) (Category 3)

H335: May cause respiratory irritation[1]

Hazardous to the aquatic environment, long-

term hazard (Category 2)

H411: Toxic to aquatic life with long lasting
effects[2][3]

Personal Protective Equipment (PPE)

The correct selection and use of PPE is a critical barrier against exposure. The following table

outlines the recommended PPE for handling 3-Chloro-2-methylphenol.
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Body Part

Personal Protective
Equipment

Specification

Eyes/Face

Safety goggles and face shield

Chemical splash goggles are
required. A face shield should
be used in conjunction with
goggles, especially when there

is a risk of splashing.[4]

Skin

Protective gloves and clothing

Wear impervious gloves and
protective clothing to prevent
skin contact.[1][5] Nitrile gloves
are generally not
recommended for phenol
compounds; consider
neoprene or other resistant
materials.[6] Always check the
glove manufacturer's

compatibility chart.

Respiratory

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[5]

[7]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3-Chloro-2-methylphenol minimizes the risk of exposure

and contamination.

Receiving and Storage

o Upon receipt, inspect the container for any damage or leaks.
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» Store in a cool, dry, well-ventilated area away from incompatible materials such as bases,
acid anhydrides, and acid chlorides.[5]

o Keep the container tightly closed and store locked up.[1][8]

Handling and Preparation

» Always handle 3-Chloro-2-methylphenol in a well-ventilated area, preferably within a
chemical fume hood.[1][5]

e Avoid breathing dust or fumes.[1][9]
e Do not eat, drink, or smoke when using this product.[1][3]
o For solid form: Use dry, clean utensils for transferring the solid. Avoid generating dust.[1]

o For dissolved form: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

Spill Management
e Minor Spills:

o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Clean up spills immediately.[1]

o For solid spills, use dry clean-up procedures and avoid generating dust.[1][9] Sweep or
vacuum the material and place it in a labeled, sealed container for disposal.[1]

e Major Spills:
o Evacuate the laboratory and alert others.
o Contact your institution's emergency response team.

o Prevent the spill from entering drains or waterways.[1]
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First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[1][10] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[5][8]

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[5][8][11] Seek
Skin Contact medical attention if irritation persists.[11] For
phenol concentrations greater than 10%, it is
recommended to irrigate or swab the affected

area with polyethylene glycol (PEG).[6][10]

Move the exposed person to fresh air at once.
[11] If breathing is difficult, give oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration.[5][8][11]
Seek medical attention.
Do NOT induce vomiting.[5][8] Rinse mouth with
Ingestion water.[1] Immediately call a poison center or

doctor.[1][5][8]

Disposal Plan

» Dispose of contents and container in accordance with local, regional, and national
regulations.[1] This material and its container must be disposed of as hazardous waste.

» Place waste material in a clearly labeled, sealed container.

» Do not dispose of down the drain or in general waste.

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling 3-Chloro-2-
methylphenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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